2,6-Dichloro-3-hydroxybenzaldehyde

• IUPAC Name: 2,6-dichloro-3-hydroxybenzaldehyde
• InChI: InChI=1S/C7H4Cl2O2/c8-5-1-2-6(11)7(9)4(5)3-10/h1-3,11H
• InChI Key: JDTZZOXWEJEADB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1O)Cl)C=O)Cl
• Molecular Formula: C7H4Cl2O2
• DSSTOX Substance ID: DTXSID70439944
• Molecular Weight: 191.01 g/mol
• CAS No.: 56962-14-2

Description

2,6-Dichloro-3-hydroxybenzaldehyde is a chemical compound with the molecular formula C7H4O2Cl2. It is a solid substance.

Synthesis Analysis

A preparation method of 2,6-dichlorobenzaldehyde involves performing a chlorination reaction on 2,6-dichlorotoluene and chlorine under a reaction condition of 50-250 DEG C in the catalytic effect of phosphorus pentachloride and light.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula C7H4O2Cl2. The average mass of the molecule is 191.012 Da.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 191.01.

Scientific Research Applications

Synthesis of Complexes and Hydrazone Compounds

• Formation of Complexes and Hydrazone Compounds : 2,6-Dichloro-3-hydroxybenzaldehyde is used in synthesizing various complexes and hydrazone compounds. For instance, reactions involving this compound and other reagents like 4-chlorobenzohydrazide result in the formation of hydrazone compounds, which are structurally characterized through methods like X-ray crystallography. Such compounds have potential applications in materials science and chemistry due to their unique structural and chemical properties (Wang, You, & Wang, 2011).

Catalysis and Organic Synthesis

• Role in Catalytic Processes and Organic Synthesis : The compound is instrumental in catalytic processes and organic synthesis. For example, it is involved in the oxyfunctionalization of benzylic C(sp3)–H, a process catalyzed by Cu(OAc)2 under ligand- and additive-free conditions. This process is significant for the transformation of various aromatic carbonyl compounds, indicating the compound's utility in developing environmentally benign and atom-economical methodologies in organic synthesis (Jiang et al., 2014).

Photophysical Studies

• Photophysical Research : this compound has been used in the study of photophysical properties. For instance, its derivatives have been employed in the investigation of luminescence properties, particularly in the context of rhenium(I) complexes. Such studies are crucial for understanding light-induced processes in molecular systems, which has implications in areas like sensor development and photochemistry (Barbazán et al., 2008).

Spin Trapping and pH Sensing

• Applications in Spin Trapping and pH Sensing : Research has shown the utility of derivatives of this compound in developing spin traps for studying free radicals. Additionally, these compounds can function as pH sensors due to their color-changing properties upon deprotonation. This dual functionality highlights the compound's versatility in analytical chemistry and materials science (Ioniță, 2008).

Excited-State Intramolecular Proton Transfer Studies

• Investigation of Excited-State Intramolecular Proton Transfer (ESIPT) : The compound and its analogs have been studied for their role in ESIPT processes. This research is critical in understanding photostability and photoreactivity, which are essential for developing new materials and technologies in photoprotection and photonics (Migani et al., 2008).

Safety and Hazards

2,6-Dichloro-3-hydroxybenzaldehyde is classified as Acute Tox. 1 Dermal - Eye Irrit. 2 - Skin Sens. 1 according to the GHS classification. It is recommended to avoid breathing mist, gas or vapours, and to avoid contact with skin and eyes.

Mechanism of Action

Target of Action

Similar compounds such as benzaldehydes have been reported to target cellular antioxidation systems .

Mode of Action

It is suggested that benzaldehydes, in general, disrupt cellular antioxidation systems . This disruption can lead to destabilization of cellular redox homeostasis, which can inhibit microbial growth .

Biochemical Pathways

Based on the mode of action, it can be inferred that the compound may affect pathways related to cellular antioxidation and redox homeostasis .

Synthesis routes and methods

Procedure details

To tert-butyl-(2,4-dichloro-phenoxy)-dimethyl-silane (113, 4.00 g, 0.0144 mol) in tetrahydrofuran (50.0 mL), under an atmosphere of nitrogen at −78° C., n-butyllithium (2.50 M in hexane, 6.06 mL) was added slowly. After 30 minutes, N,N-dimethylformamide (1.34 mL, 0.0173 mol) was added to the reaction. After 1 hour, the reaction was allowed to warm to room temperature. 1N HCl (40 mL) was added to the reaction. The reaction was poured into water and extracted with ethyl acetate. The organic layer was dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated and purified by silica gel column chromatography eluting with 20% ethyl acetate in hexane to give a yellow solid (114, 2.0 g, 72.6%).